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Compound of Interest

Compound Name: 5-(2-Hydroxyethyl)pyrrolidin-2-one

Cat. No.: B133155

An In-Depth Technical Guide to the Health and Safety of 5-(2-Hydroxyethyl)pyrrolidin-2-one

Introduction

5-(2-Hydroxyethyl)pyrrolidin-2-one, more commonly known in scientific literature and
commercial settings as 1-(2-Hydroxyethyl)-2-pyrrolidone or N-(2-Hydroxyethyl)-2-pyrrolidone
(CAS No. 3445-11-2), is a versatile heterocyclic compound.[1][2][3] ItS unique properties,
including high water solubility and utility as a chemical intermediate, have led to its use in a
variety of applications, from a starting material in pharmaceutical synthesis to a component in
advanced printing inks.[2][4][5]

This technical guide is designed for researchers, scientists, and drug development
professionals who handle this compound. The objective is to provide a comprehensive, in-
depth understanding of its health and safety profile, moving beyond a simple recitation of
datasheet information. As a Senior Application Scientist, the focus here is on the causality
behind safety protocols and the implementation of self-validating risk management strategies in
a laboratory and development setting. This document synthesizes data from multiple
authoritative sources to present a holistic and actionable safety framework.

Chemical and Physical Hazard Profile

A foundational understanding of a substance's physical and chemical properties is the first step
in a robust safety assessment. These properties dictate its behavior under various laboratory
conditions and inform appropriate handling and storage procedures.
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The compound is generally stable under recommended storage conditions but is incompatible
with strong oxidizing agents and acids, which can trigger hazardous reactions.[6][7] In the
event of a fire, thermal decomposition will produce toxic and hazardous fumes, including
carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).[1][7][8]

Property Value Source(s)
CAS Number 3445-11-2 [1][3]
Molecular Formula CeH11NO2 [11[31[6]
Molecular Weight ~129.16 g/mol [11[3]

Clear, yellowish to deep brown
Appearance liquid; may solidify depending [71[9]

on ambient temperature.

- ) ~140-142 °C / 3 mmHg; ~296
Boiling Point _ [1]
°C at atmospheric pressure

Melting Point ~26 °C [9]

Density ~1.143 g/mL at 25 °C [7]

~100 °C (212 °F) - closed cup.

Flash Point Note: Some sources report
lower values.
Water Solubility Very soluble [1][2]

Toxicological Assessment

The toxicological profile of 5-(2-Hydroxyethyl)pyrrolidin-2-one indicates that it is a substance
requiring careful handling. The primary hazards are associated with direct contact and
inhalation, with some data suggesting the potential for more severe effects upon repeated or
long-term exposure.

Acute Toxicity Data Summary
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Route Species Test Result Source(s)

>6,400 mm3/kg

Oral Rat LD50 bw; 14,430 [7119]
mg/kg

Dermal Rat LD50 >2,000 mg/kg bw  [9]

Inhalation Rat LC50 >0.008 mg/L air [9]

Eye Irritation Rabbit - Mild Irritant [7]

While the acute oral and dermal toxicity is relatively low, the compound is classified as harmful
if swallowed, in contact with skin, or inhaled by some suppliers. The most consistently reported
health effects are irritation to the eyes, skin, and respiratory system.[7][9][10] Prolonged or
repeated exposure may produce conjunctivitis.[7]

Certain safety data sheets indicate more significant long-term hazards, including suspicion of
causing cancer (Carcinogenicity, Category 2) and the potential to cause damage to the liver
through prolonged or repeated exposure (STOT RE 2). It is crucial for professionals to operate
under the assumption that these potential long-term effects are valid, adopting stringent
controls to minimize chronic exposure.
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Figure 1: Exposure Routes and Associated Health Effects.

GHS Hazard Communication

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazards. Based on a synthesis of available data,
the following classification represents a comprehensive and cautious approach to this

compound's hazards.[10]
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Pictograms

Signal Word Danger

H302 + H312 + H332: Harmful if swallowed, in
contact with skin or if inhaled. H315: Causes
skin irritation.[9][10] H318: Causes serious eye
damage. H335: May cause respiratory irritation.
Hazard Statements )

[9] H351: Suspected of causing cancer. H373:
May cause damage to organs (Liver) through
prolonged or repeated exposure. H402: Harmful

to aquatic life.

P201 & P202: Obtain special instructions before
use. Do not handle until all safety precautions
have been read and understood. P260 & P264:
Do not breathe mist or vapors. Wash skin
thoroughly after handling. P271 & P280: Use
only outdoors or in a well-ventilated area. Wear
Precautionary Statements protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER/doctor
if you feel unwell.[10] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[9][10]

Risk Management and Safe Handling Protocols

Effective risk management is proactive, not reactive. The following protocols are designed as a
self-validating system to minimize exposure and ensure a safe operating environment. The
causality behind each step is explained to foster a deep-rooted culture of safety.

Protocol 4.1: Engineering Controls

The primary engineering control for this compound is ventilation.
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» Mandatory Fume Hood Use: All weighing, transferring, and reaction work must be conducted
inside a certified chemical fume hood.

o Causality: The compound's potential to cause respiratory irritation and suspected long-
term health effects upon inhalation necessitates its containment.[9] A fume hood captures
vapors and aerosols at the source, preventing them from entering the operator's breathing

Zone.

o Ventilation System Verification: Ensure the fume hood has a current inspection sticker and
that the airflow monitor indicates it is functioning correctly before beginning work.

o Causality: This step validates that the primary engineering control is effective. An
improperly functioning hood provides a false sense of security.

Protocol 4.2: Personal Protective Equipment (PPE) Selection
PPE is the last line of defense and must be selected to match the specific hazards.

o Eye and Face Protection: Wear chemical safety goggles conforming to EN 166(EU) or
NIOSH (US) standards.[9] If there is a significant splash risk, a full face shield should be
worn in addition to goggles.

o Causality: The compound is classified as causing serious eye damage. Goggles provide a
seal around the eyes to protect from splashes and vapors, which standard safety glasses

do not.

o Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory. For
larger quantities, a chemically resistant apron is recommended.

o Causality: The compound is a skin irritant and is harmful upon dermal absorption.[9][10]
Gloves and lab coats prevent direct skin contact. Always check glove compatibility charts
for breakthrough times.

» Respiratory Protection: Respiratory protection is typically not required when work is
conducted within a functioning fume hood. If vapors or aerosols may be generated outside of
a hood, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

necessary.
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o Causality: This provides a backup to engineering controls, ensuring protection from
inhalation hazards in non-standard situations.

Start: Prepare to Handle
5-(2-Hydroxyethyl)pyrrolidin-2-one

Step 1: Verify
Engineering Controls
(Fume Hood On & Certified)

l

Step 2: Don Correct PPE
(Goggles, Gloves, Lab Coat)

Step 3: Perform Work

Inside Fume Hood
(Weighing, Transfer, Reaction)

Step 4: Decontaminate
Work Area & Glassware

Step 5: Segregate & Label
Chemical Waste

End: Remove PPE &
Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Standard Safe Handling Workflow.

Protocol 4.3: Storage Requirements

© 2025 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/product/b133155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Container: Keep the container tightly closed.[6][8]

e Location: Store in a dry, cool, and well-ventilated area designated for chemical storage.[6][8]

[9]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents
and acids.[6][7][8]

o Causality: Proper storage prevents degradation, minimizes the release of vapors, and
avoids accidental mixing with incompatible chemicals that could lead to fire or the release
of toxic substances.

Emergency Procedures and First Aid

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures
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Exposure Immediate Action Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [11161[8]
lenses if present and easy to
do. Seek immediate medical

attention.

Take off immediately all
contaminated clothing. Wash
i off with soap and plenty of
Skin Contact _ (7118191
water for at least 15 minutes.
Seek medical attention if

irritation develops or persists.

Move victim to fresh air and
keep at rest in a position
comfortable for breathing. If

) breathing is difficult, give

Inhalation ) (11811

oxygen. If not breathing,
perform artificial respiration.
Seek immediate medical

attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
ive anything by mouth to an
Ingestion gIve anying oy [1J(E1[o]
unconscious person. Call a
physician or Poison Control

Center immediately.

Protocol 5.1: Accidental Release/Spill Cleanup
o Evacuate & Alert: Immediately alert others in the area and evacuate non-essential personnel.

» Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[7][8]
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Ventilate: Ensure the area is well-ventilated (if safe to do so).

Assess & PPE: Assess the size of the spill. For small spills, personnel with appropriate
training and PPE (respirator, goggles, chemical gloves, lab coat) may proceed. For large
spills, evacuate and call emergency responders.

Contain & Absorb: Cover drains. Contain the spill using dikes or inert absorbent material
such as sand, earth, or vermiculite.[7][8] Do not use combustible materials like sawdust.

Collect & Dispose: Carefully collect the absorbed material using non-sparking tools and
place it into a suitable, labeled container for chemical waste disposal.[7][8]

Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning
water for disposal as hazardous waste.
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Figure 3: Decision Tree for Spill Response.

Environmental Fate and Disposal

While the primary focus of this guide is human health, responsible chemical stewardship
requires consideration of environmental impact.
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Ecotoxicity Data Summary

Test Species Result Duration Source(s)
Toxicity to fish Danio rerio LC50: >120 mg/L 96 h [9]
Toxicity to ] EC50: >100
i Daphnia magna 48 h 9]
daphnia mg/L
o Desmodesmus EC50: >100
Toxicity to algae ) 72 h [9]
subspicatus mg/L

Despite relatively low acute toxicity to aquatic organisms, the compound is classified as harmful
to aquatic life (H402). Therefore, discharge into the environment, including sewers and
waterways, must be strictly avoided.[9]

All waste containing 5-(2-Hydroxyethyl)pyrrolidin-2-one, including contaminated absorbent
materials and cleaning solutions, must be collected in properly labeled, sealed containers.
Disposal must be carried out through a licensed and approved waste disposal plant in
accordance with all local, state, and federal regulations.[9]

Conclusion

5-(2-Hydroxyethyl)pyrrolidin-2-one is a valuable chemical for research and development.
However, its toxicological profile necessitates a high degree of respect and caution. It is an
irritant to the skin, eyes, and respiratory system, is harmful via multiple exposure routes, and
carries a suspicion of long-term health effects, including carcinogenicity and organ damage.

By understanding the causality behind safety measures—from the critical role of fume hoods in
preventing inhalation to the selection of specific PPE to guard against dermal and ocular
damage—jprofessionals can establish a robust and self-validating safety culture. Adherence to
the handling, storage, and emergency protocols outlined in this guide is paramount to ensuring
the safety of laboratory personnel and the protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 14 /14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133155?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

